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Compound of Interest

Compound Name:
2-Amino-3'-hydroxy-acetophenone

hydrochloride

CAS No.: 14665-75-9

Cat. No.: B598515

Get Quote

An Application Guide to the Use of 2-Amino-3'-hydroxyacetophenone as a Reference Standard

Abstract
This comprehensive guide provides detailed application notes and validated protocols for the

use of 2-Amino-3'-hydroxyacetophenone as a reference standard in analytical and research

settings. Designed for researchers, scientists, and drug development professionals, this

document outlines the fundamental physicochemical properties of the compound, procedures

for its qualification as a reference material, and its application in High-Performance Liquid

Chromatography (HPLC) for purity assessment and identity confirmation. The methodologies

are grounded in principles outlined by the International Council for Harmonisation (ICH) and

U.S. Food and Drug Administration (FDA) guidelines to ensure scientific integrity and regulatory

compliance.
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2-Amino-3'-hydroxyacetophenone, a derivative of 2-hydroxyacetophenone, is a crucial

chemical intermediate in the synthesis of various biologically active molecules and

pharmaceuticals.[1] Its applications include the synthesis of Pranlukast, a leukotriene receptor

antagonist used for treating asthma and allergic rhinitis.[1] Given its importance, ensuring the

quality, purity, and identity of 2-Amino-3'-hydroxyacetophenone in manufacturing and research

is paramount. This is achieved through the use of a well-characterized reference standard.

A reference standard is a highly purified and extensively characterized material used as a

benchmark for qualitative and quantitative analysis.[2][3] It is fundamental for validating

analytical methods and ensuring the accuracy and consistency of results in drug development,

quality control, and stability studies.[4][5] This guide focuses on the proper qualification and

application of 2-Amino-3'-hydroxyacetophenone as such a standard.

Physicochemical Properties
A thorough understanding of the compound's properties is the first step in its use as a standard.

Property Value Source

IUPAC Name
1-(2-amino-3-

hydroxyphenyl)ethanone
PubChem[6]

CAS Number 4502-10-7 TCI[7]

Molecular Formula C₈H₉NO₂ PubChem[6]

Molecular Weight 151.16 g/mol PubChem[6]

Appearance
Light yellow to amber

powder/crystal
TCI[7]

Melting Point 182°C (decomposes) PureSynth[8], TCI[7]

Boiling Point 308°C at 760 mmHg PureSynth[8]

Purity (Typical) >98.0% (GC) TCI[7]

Qualification of a Reference Standard
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Before a batch of 2-Amino-3'-hydroxyacetophenone can be used as a reference standard, it

must undergo a rigorous qualification process to confirm its identity and establish its purity.[4][5]

Regulatory bodies like the FDA require reference standards to be of the "highest purity that can

be obtained through reasonable effort" and to be "thoroughly characterized".[5] This process

ensures the standard is suitable for its intended purpose, as outlined in ICH guideline Q2(R1).

[9][10]

The qualification workflow establishes an unbroken chain of evidence linking the material to its

established chemical structure and purity.
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Phase 1: Sourcing & Initial Assessment

Phase 2: Identity Confirmation

Phase 3: Purity & Assay

Phase 4: Finalization

Procure High-Purity
Material (>98%)

Visual Inspection
(Color, Form)

Mass Spectrometry (MS)
(Molecular Weight)

Characterization

NMR Spectroscopy
(¹H, ¹³C)

(Structural Elucidation)

FTIR Spectroscopy
(Functional Groups)

Chromatographic Purity
(HPLC/UPLC, GC)
(Impurity Profile)

Quantification

Water Content
(Karl Fischer)

Residual Solvents
(GC-HS)

Assign Purity Value
(Mass Balance Calculation)

Certification

Generate Certificate of Analysis (CoA)

Establish Storage Conditions
& Retest Date
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Prepare Mobile Phase
& Equilibrate System

Prepare Reference Standard (RS)
Stock & Working Solutions

System Suitability Test (SST)
Inject RS Solution (n=5)

Prepare Sample Solution (Test Article)

Inject Sample Solution

Verify SST Criteria
(Tailing, RSD%, Plates)

SST Failed

Inject Blank (Diluent)

SST Passed

Inject Reference Standard

Data Processing & Integration

Calculate Purity
(Area % Normalization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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